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Compound of Interest

Compound Name: (R)-BoroPhg(+)-Pinanediol-HCl

CAS No.: 476334-31-3

Cat. No.: B1506422

Get Quote

Executive Summary & Chemical Context
(R)-BoroPhg(+)-Pinanediol-HCl (CAS: 147208-69-3) is a stable

-aminoboronic acid ester hydrochloride.[1] Unlike simple boronic acids, the pinanediol
protecting group confers exceptional hydrolytic stability, making this compound resistant to
degradation under neutral aqueous conditions.

Operational Implication: Standard "dilute and flush" or mild hydrolysis protocols used for other

boronic esters (e.g., pinacol esters) are ineffective and non-compliant for this molecule. The

hydrochloride salt moiety adds an acidic characteristic that must be managed during waste

segregation.

Critical Hazard Profile
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Parameter Classification Operational Requirement

GHS Signal WARNING
Standard PPE (Nitrile gloves,

safety glasses, lab coat).

Primary Hazards

Skin/Eye Irritant (H315, H319)

STOT-SE (H335) Acute Tox

(Oral) (H302)

Do not inhale dust. Use a fume

hood for solid handling.

Chemical Class Organoboron / Acid Salt

DO NOT MIX with strong

oxidizers or strong bases

without cooling.

RCRA Status Non-listed (Characteristic)

Manage as Hazardous

Chemical Waste

(Toxic/Corrosive).

Pre-Disposal Assessment (Self-Validating Protocol)
Before initiating disposal, validate the state of the waste using this checklist. This prevents

cross-contamination and dangerous incompatibilities.

State Verification: Is the material a pure solid, a reaction solution, or a spill residue?

pH Check (Liquids): If in solution, check pH. The HCl salt is acidic.

Rule: Do not mix acidic waste streams with Cyanide or Sulfide waste (generates toxic

gas).

Halogen Check: Does the solvent system contain Methylene Chloride, Chloroform, or other

halogens?

Rule: Segregate "Halogenated" vs. "Non-Halogenated" strictly.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound or Expired Reagents)
Direct incineration is the only validated method for complete destruction of the pinanediol cage.
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Containment: Transfer the solid material into a clear, chemically compatible wide-mouth jar

(HDPE or Glass).

Labeling: Apply a hazardous waste label with the following specific nomenclature:

Content: "(R)-BoroPhg(+)-Pinanediol-HCl"[1]

Hazards: "Toxic, Irritant, Acidic Solid"

Segregation: Place the container in the Solid Hazardous Waste bin.

Prohibited: Do not place in "Biohazard" (red bag) or regular trash.

B. Liquid Waste (Mother Liquors & Reaction Mixtures)
Due to the stability of the pinanediol ester, do not attempt to quench or hydrolyze the ester in

the waste container.

Solvent Identification: Determine the primary solvent.

Segregation:

If Halogenated (DCM, CHCl3): Pour into the Halogenated Organic Waste carboy.

If Non-Halogenated (MeOH, DMF, DMSO): Pour into the Non-Halogenated Organic Waste

carboy.

Acid Management: If the concentration of the HCl salt is high (>5%), consider neutralizing

the waste stream to pH 6-8 with Sodium Bicarbonate (

) before adding to the main carboy to prevent container pressurization.

Caution: Neutralization generates

. Allow gas to evolve completely before capping.

C. Contaminated Debris (Syringes, Vials, Weigh Boats)
Sharps: Needles contaminated with the compound must go into Sharps Containers.
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Glassware: Vials and pipettes must be triple-rinsed with a solvent (e.g., Acetone) before

disposal in Glass Waste. Collect the rinsate as Liquid Waste (see Section B).

Emergency Spill & Deactivation Protocol
Use this protocol only for spill cleanup. Do not use for routine disposal.

While pinanediol esters are stable, oxidative cleavage can degrade the molecule in the event of

a spill.

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Wear double nitrile gloves, goggles, and a respirator (N95 or P100) if dust is present.

Oxidative Deactivation (The "Expert" Method):

Prepare a solution of 10% aqueous bleach (Sodium Hypochlorite) or 3% Hydrogen

Peroxide.

Mechanism:[2][3] Oxidation attacks the C-B bond, cleaving the pinanediol group and

releasing boric acid and the amino acid analog.

Cover the spill with absorbent pads soaked in this solution.

Wait 15 minutes for oxidation to occur.

Cleanup: Collect the pads and residue into a sealed bag. Label as "Debris from Chemical

Spill - Oxidizer Contact".

Decision Logic & Workflow
The following diagram illustrates the decision matrix for disposing of (R)-BoroPhg(+)-
Pinanediol-HCl.
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Waste: (R)-BoroPhg(+)-Pinanediol-HCl

Assessment: State of Matter?

Solid Waste
(Pure/Expired)

Liquid Waste
(Reaction Mix) Spill / Contamination

Transfer to HDPE/Glass Jar
Label: 'Toxic/Acidic Solid'

Optional: Neutralize HCl
if conc. > 5%

Treat with 10% Bleach
or 3% H2O2 (15 mins)

Bin: Solid Hazardous Waste
(Incineration)

Contains Halogens?
(DCM, Chloroform)

Bin: Halogenated Waste

Yes

Bin: Non-Halogenated Waste

No

Bin: Hazardous Debris

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of (R)-BoroPhg(+)-Pinanediol-HCl
waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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